Cas no 1806761-61-4 (3-(Fluoromethyl)-6-methyl-4-nitro-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Fluoromethyl)-6-methyl-4-nitro-2-(trifluoromethoxy)pyridine
• CAS No: 1806761-61-4
• MF: C₈H₆F₄N₂O₃
• MW: 254.138455867767
• CID: 4842695
• Update Time: 2025-05-20

3-(Fluoromethyl)-6-methyl-4-nitro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-6-methyl-4-nitro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4N2O3/c1-4-2-6(14(15)16)5(3-9)7(13-4)17-8(10,11)12/h2H,3H2,1H3
• InChI Key： XJGLDYXSRUEXDG-UHFFFAOYSA-N
• SMILES： FCC1C(=NC(C)=CC=1[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9

Additional information on 3-(Fluoromethyl)-6-methyl-4-nitro-2-(trifluoromethoxy)pyridine

Introduction to 3-(Fluoromethyl)-6-methyl-4-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1806761-61-4)

3-(Fluoromethyl)-6-methyl-4-nitro-2-(trifluoromethoxy)pyridine (CAS No. 1806761-61-4) is a novel and highly functionalized pyridine derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound features a pyridine ring substituted with a fluoromethyl group, a methyl group, a nitro group, and a trifluoromethoxy group, making it a versatile building block for the synthesis of complex molecules.

The fluoromethyl and trifluoromethoxy groups are particularly noteworthy due to their ability to modulate the electronic properties of the molecule. The presence of these fluorinated groups can enhance the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design. Additionally, the nitro group introduces electron-withdrawing effects that can influence the reactivity and biological activity of the molecule.

In the context of pharmaceutical research, 3-(Fluoromethyl)-6-methyl-4-nitro-2-(trifluoromethoxy)pyridine has shown promise as an intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its potential as a scaffold for developing drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anticancer activity against several human cancer cell lines.

The methyl group on the pyridine ring contributes to the overall stability and solubility of the molecule, making it an attractive candidate for further chemical modifications. Researchers have utilized this compound as a starting material to synthesize a range of derivatives with enhanced pharmacological properties. These derivatives have been evaluated for their efficacy in preclinical models, demonstrating promising results in terms of potency and selectivity.

In addition to its applications in drug discovery, 3-(Fluoromethyl)-6-methyl-4-nitro-2-(trifluoromethoxy)pyridine has also found use in agrochemical research. The unique combination of functional groups makes it suitable for the development of new pesticides and herbicides with improved efficacy and reduced environmental impact. A recent study published in Pesticide Biochemistry and Physiology highlighted the potential of this compound as a lead structure for designing more sustainable agricultural chemicals.

The synthetic route to 3-(Fluoromethyl)-6-methyl-4-nitro-2-(trifluoromethoxy)pyridine involves several well-established chemical transformations. One common approach is to start from a substituted pyridine precursor and introduce the desired functional groups through selective reactions such as nucleophilic substitution, electrophilic aromatic substitution, and nitration. The choice of synthetic pathway depends on factors such as yield, purity, and scalability, which are critical considerations for industrial applications.

The physical properties of 3-(Fluoromethyl)-6-methyl-4-nitro-2-(trifluoromethoxy)pyridine have been extensively characterized using various analytical techniques. It is typically obtained as a yellow solid with a melting point ranging from 95°C to 98°C. The compound exhibits good solubility in organic solvents such as dichloromethane and dimethylformamide (DMF), but is poorly soluble in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic processes.

In terms of safety and handling, 3-(Fluoromethyl)-6-methyl-4-nitro-2-(trifluoromethoxy)pyridine should be stored under dry conditions at room temperature to prevent degradation. Standard laboratory practices should be followed when handling this compound to ensure safety and minimize exposure risks. It is important to note that while this compound is not classified as a hazardous material under current regulations, appropriate personal protective equipment (PPE) should be used during handling.

The future prospects for 3-(Fluoromethyl)-6-methyl-4-nitro-2-(trifluoromethoxy)pyridine are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. As our understanding of this compound deepens, it is likely that it will play an increasingly important role in various scientific disciplines. Whether used as an intermediate in drug discovery or as a building block for advanced materials, 3-(Fluoromethyl)-6-methyl-4-nitro-2-(trifluoromethoxy)pyridine represents a valuable addition to the chemist's toolkit.